Cas no 1934398-03-4 (Furan, 2-(bromomethyl)tetrahydro-2-(1-methylethyl)-)

• Product Name: Furan, 2-(bromomethyl)tetrahydro-2-(1-methylethyl)-
• CAS No: 1934398-03-4
• MF: C₈H₁₅BrO
• MW: 207.108102083206
• CID: 5285124
• Update Time: 2025-05-30

Furan, 2-(bromomethyl)tetrahydro-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-(bromomethyl)tetrahydro-2-(1-methylethyl)-

• Inchi： 1S/C8H15BrO/c1-7(2)8(6-9)4-3-5-10-8/h7H,3-6H2,1-2H3
• InChI Key： ADYRPLWLKNJJCB-UHFFFAOYSA-N
• SMILES： O1CCCC1(CBr)C(C)C

Additional information on Furan, 2-(bromomethyl)tetrahydro-2-(1-methylethyl)-

Comprehensive Overview of Furan, 2-(bromomethyl)tetrahydro-2-(1-methylethyl)- (CAS No. 1934398-03-4)

Furan, 2-(bromomethyl)tetrahydro-2-(1-methylethyl)- (CAS No. 1934398-03-4) is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique furan ring structure and bromomethyl functional group, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular formula and structural properties make it particularly valuable for applications in drug discovery, agrochemicals, and material science.

The growing interest in Furan, 2-(bromomethyl)tetrahydro-2-(1-methylethyl)- is driven by its potential role in the development of novel therapeutics. Researchers are increasingly exploring its utility in the design of small-molecule inhibitors and biologically active compounds. The compound's ability to act as a building block in organic synthesis has made it a focal point in studies targeting cancer treatment, anti-inflammatory agents, and antiviral drugs. These applications align with current trends in precision medicine and personalized healthcare, where the demand for innovative chemical entities is at an all-time high.

From a structural perspective, the presence of the tetrahydrofuran core in Furan, 2-(bromomethyl)tetrahydro-2-(1-methylethyl)- contributes to its stability and reactivity. This feature is particularly advantageous in catalyzed reactions and stereoselective synthesis, which are critical for producing enantiomerically pure compounds. The compound's bromomethyl group further enhances its reactivity, enabling efficient cross-coupling reactions and nucleophilic substitutions. Such properties are highly sought after in the development of high-performance materials and specialty chemicals.

In the context of green chemistry and sustainable synthesis, Furan, 2-(bromomethyl)tetrahydro-2-(1-methylethyl)- offers opportunities for reducing environmental impact. Researchers are investigating its use in atom-efficient reactions and catalytic processes that minimize waste and energy consumption. This aligns with the global push toward eco-friendly manufacturing and the adoption of circular economy principles in the chemical industry. The compound's potential to contribute to green solvents and renewable feedstocks further underscores its relevance in contemporary research.

The synthesis and characterization of Furan, 2-(bromomethyl)tetrahydro-2-(1-methylethyl)- require advanced analytical techniques, including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the compound's purity and structural integrity, which are essential for its application in high-value industries. Additionally, the compound's compatibility with flow chemistry and continuous manufacturing processes makes it a promising candidate for scalable production.

As the demand for innovative chemical solutions continues to rise, Furan, 2-(bromomethyl)tetrahydro-2-(1-methylethyl)- stands out as a key player in the advancement of synthetic methodologies. Its multifaceted applications, from pharmaceutical intermediates to advanced materials, highlight its importance in modern chemistry. Future research is expected to uncover even more possibilities for this compound, solidifying its position as a cornerstone in the development of next-generation chemical entities.